tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate
Catalog No.
S6522877
CAS No.
2352987-95-0
M.F
C12H23NO3
M. Wt
229.3
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2352987-95-0
Product Name
tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate
Molecular Formula
C12H23NO3
Molecular Weight
229.3
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate, also known as TPCC, is a carbamate derivative that has shown promising biological properties. TPCC has been studied extensively in scientific research, and has been shown to have potential implications in various fields of research and industry. In this paper, we will provide an overview of TPCC's definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is a carbamate derivative that was first synthesized by a group of chemists in the 1970s. It is a white crystalline solid that is soluble in organic solvents like chloroform, methanol, and dimethyl sulfoxide. tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate belongs to a class of compounds known as cyclopropylamines, which are used extensively in the field of medicinal chemistry for the synthesis of various molecules.
The molecular formula of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is C12H21NO3, and its molecular weight is 227.31 g/mol. tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has a melting point of 107-109°C and a boiling point of 410°C at 760 mmHg. The compound has a density of 1.09 g/cm3 and a refractive index of 1.500. tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is a stable compound under normal conditions and does not decompose easily.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate can be synthesized using a variety of methods, including the reaction of cyclohexene acid chloride with tert-butanol and 3-hydroxypropylamine. The compound can also be formed by reacting tert-butyl carbamate with cyclohexanone and 3-hydroxypropylamine in the presence of a catalytic amount of acid.
The characterization of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is typically done using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy. These techniques help to verify the purity and identity of the compound.
The characterization of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is typically done using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy. These techniques help to verify the purity and identity of the compound.
Several analytical methods can be used to quantify and analyze tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods are highly sensitive and can detect tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate at very low concentrations.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has shown promising biological properties in several scientific studies. It has been shown to have anticancer, antidepressant, and antitumor activity, as well as a range of other activities. Studies also suggest that tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate may have anti-inflammatory, anti-obesity, and anti-diabetic properties.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has a low toxicity profile and is generally considered to be safe for use in scientific experiments. However, some studies have reported adverse effects like liver damage and kidney injury in animals exposed to high doses of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate. Further studies are needed to understand the toxicological profile of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate in humans.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has several applications in scientific experiments, including its use as a building block in the synthesis of other complex molecules, as well as its use in drug discovery and development. tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has also demonstrated potential applications in the field of biocatalysis, where it has been used to catalyze several reactions.
There are several ongoing studies investigating the potential of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate in various fields of research and industry. These studies are aimed at understanding the compound's properties and potential applications, as well as addressing existing limitations.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has potential implications in a variety of fields, including medicinal chemistry, drug discovery and development, biocatalysis, and agriculture. tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate has been shown to have anticancer, antidepressant, and antitumor activity, making it a promising drug candidate. The compound's potential as a biocatalyst has also attracted interest in the field of biotechnology.
One limitation of tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is its low solubility in water, which limits its potential applications in biological systems. Future directions for research include the development of more effective methods for synthesizing tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate and improving its solubility in water. Other future directions could include investigating the compound's potential as an anti-inflammatory agent or its potential use in the development of biodegradable plastics.
Tert-butyl N-{[1-(3-hydroxypropyl)cyclopropyl]methyl}carbamate is a carbamate derivative that has shown promising biological properties and potential implications in various fields of research and industry. Understanding the physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications, limitations, and future directions of this compound is important for the further development and utilization of its properties.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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